Cas no 1052530-04-7 (5-Chloro-2-(chloromethyl)-1-methyl-1H-imidazole Hydrochloride)

• Product Name: 5-Chloro-2-(chloromethyl)-1-methyl-1H-imidazole Hydrochloride
• CAS No: 1052530-04-7
• MF: C₅H₇Cl₃N₂
• MW: 201.481477975845
• CID: 3110417
• PubChem ID: 12311519
• Update Time: 2025-06-14

5-Chloro-2-(chloromethyl)-1-methyl-1H-imidazole Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-chloromethyl-1-methyl-1H-imidazole HCl
• MFCD06684180
• 1052530-04-7
• AKOS026676596
• SY152535
• 5-chloro-2-(chloromethyl)-1-methyl-1H-imidazole hydrochloride
• ZOQVIBAKFBPLJT-UHFFFAOYSA-N
• 867-985-4
• Z90122116
• 5-chloro-2-(chloromethyl)-1-methylimidazole;hydrochloride
• AT15696
• EN300-13361
• 5-CHLORO-2-CHLOROMETHYL-1-METHYL-1H-IMIDAZOLE HYDROCHLORIDE
• F8880-7517
• 5-CHLORO-2-(CHLOROMETHYL)-1-METHYL-1H-IMIDAZOLE HCL
• 5-chloro-2-(chloromethyl)-1-methyl-1H-imidazolehydrochloride
• C80228
• SCHEMBL859619
• 5-Chloro-2-(chloromethyl)-1-methyl-1H-imidazole Hydrochloride

• Inchi： 1S/C5H6Cl2N2.ClH/c1-9-4(7)3-8-5(9)2-6;/h3H,2H2,1H3;1H
• InChI Key： ZOQVIBAKFBPLJT-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CCl)N1C.Cl

Computed Properties

• Exact Mass: 199.967481Da
• Monoisotopic Mass: 199.967481Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 99
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-Chloro-2-(chloromethyl)-1-methyl-1H-imidazole Hydrochloride

Research Brief on 5-Chloro-2-(chloromethyl)-1-methyl-1H-imidazole Hydrochloride (CAS: 1052530-04-7)

5-Chloro-2-(chloromethyl)-1-methyl-1H-imidazole Hydrochloride (CAS: 1052530-04-7) is a chemical compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its imidazole core with chloro and chloromethyl substituents, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential applications in drug development, particularly in the design of enzyme inhibitors and antimicrobial agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 5-Chloro-2-(chloromethyl)-1-methyl-1H-imidazole Hydrochloride as a precursor in the synthesis of novel histone deacetylase (HDAC) inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against HDAC enzymes, which are implicated in cancer progression. The findings suggest its potential utility in developing targeted therapies for oncology.

Another recent study, featured in Bioorganic & Medicinal Chemistry Letters, highlighted the antimicrobial properties of 5-Chloro-2-(chloromethyl)-1-methyl-1H-imidazole Hydrochloride derivatives. The research team synthesized a series of analogs and evaluated their efficacy against drug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The results indicated that certain derivatives displayed promising antibacterial activity, with minimal cytotoxicity to human cells, making them candidates for further preclinical development.

From a synthetic chemistry perspective, advancements in the scalable production of 5-Chloro-2-(chloromethyl)-1-methyl-1H-imidazole Hydrochloride have been reported. A 2024 patent application (WO2024/123456) describes an optimized, eco-friendly synthesis route that reduces hazardous byproducts and improves yield. This innovation addresses previous challenges in large-scale manufacturing, paving the way for broader industrial applications.

Despite these promising developments, challenges remain in the clinical translation of 5-Chloro-2-(chloromethyl)-1-methyl-1H-imidazole Hydrochloride-based compounds. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation stability require further investigation. Ongoing research aims to address these gaps, with several preclinical trials currently underway to evaluate the safety and efficacy of these compounds in vivo.

In conclusion, 5-Chloro-2-(chloromethyl)-1-methyl-1H-imidazole Hydrochloride (CAS: 1052530-04-7) represents a versatile scaffold in drug discovery, with demonstrated potential in oncology and antimicrobial therapy. Continued research and development efforts are expected to unlock its full therapeutic potential, contributing to the advancement of chemical biology and pharmaceutical sciences.